Methyl (1R,4aS,7S,10aR)-7-ethenyl-1,4a,7-trimethyl-3,4,5,6,8,9,10,10a-octahydro-2H-phenanthrene-1-carboxylate
Methyl (1R,4aS,7S,10aR)-7-ethenyl-1,4a,7-trimethyl-3,4,5,6,8,9,10,10a-octahydro-2H-phenanthrene-1-carboxylate
Brand Name:
Vulcanchem
CAS No.:
19907-21-2
VCID:
VC0021107
InChI:
InChI=1S/C21H32O2/c1-6-19(2)13-10-16-15(14-19)8-9-17-20(16,3)11-7-12-21(17,4)18(22)23-5/h6,17H,1,7-14H2,2-5H3/t17-,19+,20-,21-/m1/s1
SMILES:
CC1(CCC2=C(C1)CCC3C2(CCCC3(C)C(=O)OC)C)C=C
Molecular Formula:
C21H32O2
Molecular Weight:
316.5 g/mol
Methyl (1R,4aS,7S,10aR)-7-ethenyl-1,4a,7-trimethyl-3,4,5,6,8,9,10,10a-octahydro-2H-phenanthrene-1-carboxylate
CAS No.: 19907-21-2
Main Products
VCID: VC0021107
Molecular Formula: C21H32O2
Molecular Weight: 316.5 g/mol
CAS No. | 19907-21-2 |
---|---|
Product Name | Methyl (1R,4aS,7S,10aR)-7-ethenyl-1,4a,7-trimethyl-3,4,5,6,8,9,10,10a-octahydro-2H-phenanthrene-1-carboxylate |
Molecular Formula | C21H32O2 |
Molecular Weight | 316.5 g/mol |
IUPAC Name | methyl (1R,4aS,7S,10aR)-7-ethenyl-1,4a,7-trimethyl-3,4,5,6,8,9,10,10a-octahydro-2H-phenanthrene-1-carboxylate |
Standard InChI | InChI=1S/C21H32O2/c1-6-19(2)13-10-16-15(14-19)8-9-17-20(16,3)11-7-12-21(17,4)18(22)23-5/h6,17H,1,7-14H2,2-5H3/t17-,19+,20-,21-/m1/s1 |
Standard InChIKey | GTFNGUBYWRFHMR-GFOJFJKKSA-N |
Isomeric SMILES | C[C@@]1(CCC2=C(C1)CC[C@@H]3[C@@]2(CCC[C@@]3(C)C(=O)OC)C)C=C |
SMILES | CC1(CCC2=C(C1)CCC3C2(CCCC3(C)C(=O)OC)C)C=C |
Canonical SMILES | CC1(CCC2=C(C1)CCC3C2(CCCC3(C)C(=O)OC)C)C=C |
PubChem Compound | 13877500 |
Last Modified | Nov 11 2021 |
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